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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210 Get Quote

A comprehensive analysis of the available scientific literature reveals a significant gap in

experimental data regarding the performance of eicosyltriethylammonium bromide as a

cationic detergent. While extensive research details the efficacy of other cationic surfactants,

such as Cetyltrimethylammonium Bromide (CTAB), similar performance metrics for

eicosyltriethylammonium bromide are not readily available in published studies. This guide,

therefore, summarizes the known properties of eicosyltriethylammonium bromide and

provides a comparative overview of well-characterized cationic detergents, highlighting the

areas where further research is needed.

Eicosyltriethylammonium Bromide: What the Data
Shows
Eicosyltriethylammonium bromide, also known as N,N,N-Triethyl-1-eicosanaminium

bromide, is a quaternary ammonium salt. Its chemical and physical properties are summarized

below:

Property Value

CAS Number 75222-49-0

Molecular Formula C26H56BrN

Molecular Weight 462.63 g/mol
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Currently, published literature primarily identifies eicosyltriethylammonium bromide as a

compound for use in organic synthesis. There is a notable absence of publicly accessible

experimental data on its performance characteristics as a cationic detergent. Key performance

indicators such as antimicrobial activity (Minimum Inhibitory Concentration), cytotoxicity, Critical

Micelle Concentration (CMC), and surface tension reduction have not been extensively studied

or reported.

Comparative Performance of Other Cationic
Detergents
To provide a framework for potential future evaluation of eicosyltriethylammonium bromide,

this section details the performance of other widely studied cationic detergents.

Cetyltrimethylammonium bromide (CTAB) is a prominent example and will be used as a

primary comparator.

Antimicrobial Activity
Cationic detergents are known for their antimicrobial properties. The length of the alkyl chain

significantly influences this activity. Studies on alkyltrimethylammonium bromides have shown a

parabolic relationship between the n-alkyl chain length and antimicrobial activity, with a sharp

increase in activity observed as the chain length increases from C10 to C12.[1] For many

bacteria, the optimal antimicrobial activity is seen with alkyl chains of 14-16 carbons.[1]

Table 1: Minimum Inhibitory Concentration (MIC) of Cetyltrimethylammonium Bromide (CTAB)

against various microorganisms

Microorganism MIC (µg/mL)

Staphylococcus aureus 1.5 - 20

Escherichia coli 50

Pseudomonas aeruginosa Not specified

Saccharomyces cerevisiae Not specified

Note: Data compiled from studies on alkyltrimethylammonium bromides.[1]
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Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is typically determined using a broth microdilution method. A standardized suspension

of the target microorganism is added to a series of wells containing serial dilutions of the

detergent. The plates are incubated under appropriate conditions (e.g., 24 hours at 37°C). The

MIC is defined as the lowest concentration of the detergent that completely inhibits visible

growth of the microorganism.

Cytotoxicity
The cytotoxicity of cationic surfactants is a critical parameter, especially for applications in drug

delivery and personal care products. Studies have shown that cationic surfactants with long

aliphatic chains, such as CTAB, can exhibit significant cytotoxicity.

Table 2: Cytotoxicity of Cetyltrimethylammonium Bromide (CTAB) against Human Cell Lines

Cell Line Exposure Time IC50 or Cell Viability

Human epidermal keratinocyte

(HaCaT)
2 hours 64% cell viability at 100 µM

Human epidermal keratinocyte

(HaCaT)
24 hours ~0% cell viability at 100 µM

Human lung fibroblast (CRL-

1490)
2 hours 0% cell viability at 100 µM

Human lung fibroblast (CRL-

1490)
24 hours ~0% cell viability at 100 µM

Note: Data extracted from studies on various surface coating agents.[2]

Experimental Protocol: Cell Viability Assay (e.g., MTT Assay)

Cell viability is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay. Cells are seeded in 96-well plates and exposed to different

concentrations of the detergent for a specified period. The MTT reagent is then added, which is

converted by metabolically active cells into a colored formazan product. The absorbance of the
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formazan solution is measured using a microplate reader, and the cell viability is expressed as

a percentage of the untreated control.

Critical Micelle Concentration (CMC) and Surface
Tension
The CMC is a fundamental property of surfactants, representing the concentration at which

surfactant monomers self-assemble into micelles. It is a key indicator of a surfactant's

efficiency. Surface tension reduction is another critical performance metric, indicating the

surfactant's ability to lower the surface tension of a liquid.

Table 3: Critical Micelle Concentration (CMC) and Surface Tension of Cationic Detergents

Cationic Detergent Alkyl Chain Length CMC (mM)
Surface Tension at
CMC (mN/m)

Hexyltrimethylammoni

um Bromide
C6 ~130 Not specified

Octyltrimethylammoni

um Bromide
C8 ~30 Not specified

Decyltrimethylammoni

um Bromide
C10 ~8 Not specified

Dodecyltrimethylamm

onium Bromide
C12 ~2 Not specified

Tetradecyltrimethylam

monium Bromide
C14 ~0.5 Not specified

Cetyltrimethylammoni

um Bromide (CTAB)
C16 0.93 ~36

Octadecyltrimethylam

monium Bromide
C18 ~0.03 Not specified

Note: CMC values are approximate and can vary with temperature and the presence of

electrolytes.[3][4]
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Experimental Protocol: Determination of CMC and Surface Tension

The CMC and surface tension are often determined using a tensiometer. The surface tension of

a series of surfactant solutions of increasing concentration is measured. A plot of surface

tension versus the logarithm of the surfactant concentration will show a sharp break point. The

concentration at this break point is the CMC, and the surface tension value at this point is the

surface tension at the CMC. Alternatively, conductivity measurements can be used, where the

CMC is identified by a distinct change in the slope of the conductivity versus concentration plot.

Signaling Pathways and Experimental Workflows
To visualize the concepts discussed, the following diagrams illustrate a typical experimental

workflow for evaluating surfactant performance and a simplified representation of how cationic

surfactants are thought to exert their antimicrobial action.

Surfactant Preparation

Performance Evaluation

Data Analysis & Comparison

Synthesize or Procure
Eicosyltriethylammonium Bromide

Antimicrobial Testing
(MIC Assay)

Cytotoxicity Assay
(e.g., MTT)

Physicochemical Characterization
(CMC, Surface Tension)

Data Collection
and Tabulation

Comparison with
Other Cationic Detergents

Click to download full resolution via product page

Caption: Experimental workflow for evaluating the performance of a cationic detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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